Cas no 863868-24-0 (Benzonitrile,4-(methylthio)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: Benzonitrile,4-(methylthio)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 863868-24-0
• MF: C₁₄H₁₈BNO₂S
• MW: 275.17422246933
• CID: 1849719
• PubChem ID: 56973106
• Update Time: 2025-04-21

Benzonitrile,4-(methylthio)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-(methylthio)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• DTXSID601144881
• 4-(METHYLTHIO)-2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZONITRILE
• 863868-24-0

• Inchi： 1S/C14H18BNO2S/c1-13(2)14(3,4)18-15(17-13)12-8-11(19-5)7-6-10(12)9-16/h6-8H,1-5H3
• InChI Key： VOEJNBFZYJHHOZ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C#N)=C(B2OC(C)(C)C(C)(C)O2)C=1

Computed Properties

• Exact Mass: 275.1151302g/mol
• Monoisotopic Mass: 275.1151302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6Ų